Trifluoro-methanesulfonic acid 4-formyl-3-hydroxy-phenyl ester

• Molecular Formula: C8H5F3O5S
• Molecular Weight: 270.18 g/mol
• IUPAC Name: (4-formyl-3-hydroxyphenyl) trifluoromethanesulfonate
• InChI: InChI=1S/C8H5F3O5S/c9-8(10,11)17(14,15)16-6-2-1-5(4-12)7(13)3-6/h1-4,13H
• InChI Key: MPBBYVVHPSVLBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OS(=O)(=O)C(F)(F)F)O)C=O

Description

Trifluoro-methanesulfonic acid 4-formyl-3-hydroxy-phenyl ester is a useful research compound. Its molecular formula is C8H5F3O5S and its molecular weight is 270.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of triflic anhydride (1.77 ml, 10.5 mmol) in dichloromethane 10 ml) was added to a mixture of 2,4-dihydroxybenzaldehyde (1.38 g, 10 mmol) and pyridine (0.85 ml, 10.5 mmol) in dichloromethane (30 ml) at −70 C. Dry ice bath was removed and the reaction mixture was stirred for 2 h at room temperature. The reaction mixture was diluted with dichloromethane, washed with water, brine and evaporated in vacuo. The crude product was purified by column chromatography (silica gel, EA:Hex, 1:6) to give 1.55 g of trifluoro-methanesulfonic acid 4-formyl-3-hydroxy-phenyl ester (57%).